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Compound of Interest

Compound Name: 4-Ethyl-2,3,3-trimethylheptane

Cat. No.: B14545327

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical compound 4-Ethyl-2,3,3-
trimethylheptane, including its nomenclature, physicochemical properties, and synthetic
considerations. The information is presented to support research and development activities
where this molecule may be of interest.

IUPAC Nomenclature and Molecular Structure

The systematic name for an organic compound is determined by the rules set forth by the
International Union of Pure and Applied Chemistry (IUPAC).[1][2][3] The name 4-Ethyl-2,3,3-
trimethylheptane is derived as follows:

« |dentification of the Parent Chain: The longest continuous chain of carbon atoms in the
molecule is identified. In this case, the longest chain consists of seven carbon atoms, which
corresponds to the parent alkane "heptane”.

e Numbering the Parent Chain: The chain is numbered from the end that gives the substituents
the lowest possible locants (numbers).

« ldentifying and Naming Substituents: The groups attached to the parent chain are identified.
In this molecule, there is one ethyl group (-CH2CHs) and three methyl groups (-CHs).
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e Assigning Locants to Substituents: The position of each substituent on the parent chain is
indicated by a number. The substituents are located at positions 2, 3, 3, and 4.

o Alphabetizing Substituents: The substituents are listed in alphabetical order (ethyl before
methyl).

» Use of Prefixes: Prefixes such as "di-", "tri-", and "tetra-" are used to indicate the presence of
multiple identical substituents. These prefixes are not considered when alphabetizing.

Following these rules, the correct IUPAC name is 4-Ethyl-2,3,3-trimethylheptane.[4]

A visual representation of the IUPAC naming logic is provided below.
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Identify Longest
Carbon Chain (7 carbons)

Result Parent Name:

Step L heptane

Start with
Molecular Structure

Number Chain for 'ﬂer'f"énsmub:tﬁg;ens:
Lowest Substituent Locants Methylatc2 Alphabetize Substituents:
- Methyl at C3 Ethyl, Methyl

- Methyl at C3

Combine Names with Locants
and Prefixes

Final Name Final IUPAC Name:

4-Ethyl-2,3 3-trimethylheptane
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Grignard Reagent Formation

React 2-bromo-3,3-dimethylpentane
with Mg in dry ether

Formation of
3,3-dimethylpentan-2-ylmagnesium bromide

Coupling Step

fAlkylation and Jubsequent Steps\

React Grignard reagent with
4-methyl-2-pentanone

Acidic Workup

Dehydration of Tertiary Alcohol

Catalytic Hydrogenation
of the resulting alkene

Purification by
Fractional Distillation

4-Ethyl-2,3,3-trimethylheptane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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